molecular formula C14H7BrF2O3 B8302332 2-Bromo-3-(3,5-difluorophenyl)benzofuran-4,6-diol

2-Bromo-3-(3,5-difluorophenyl)benzofuran-4,6-diol

Cat. No. B8302332
M. Wt: 341.10 g/mol
InChI Key: XTPXVJZWVHQJQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-3-(3,5-difluorophenyl)benzofuran-4,6-diol is a useful research compound. Its molecular formula is C14H7BrF2O3 and its molecular weight is 341.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-3-(3,5-difluorophenyl)benzofuran-4,6-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-3-(3,5-difluorophenyl)benzofuran-4,6-diol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Bromo-3-(3,5-difluorophenyl)benzofuran-4,6-diol

Molecular Formula

C14H7BrF2O3

Molecular Weight

341.10 g/mol

IUPAC Name

2-bromo-3-(3,5-difluorophenyl)-1-benzofuran-4,6-diol

InChI

InChI=1S/C14H7BrF2O3/c15-14-12(6-1-7(16)3-8(17)2-6)13-10(19)4-9(18)5-11(13)20-14/h1-5,18-19H

InChI Key

XTPXVJZWVHQJQG-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1F)F)C2=C(OC3=CC(=CC(=C32)O)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound was prepared using Method B from 3,5-dimethoxyphenol and 2-bromo-1-(3,5-difluorophenyl)ethanone: Yield 14% following procedures B.2, B.3 and B.5; m.p. 121-122° C.; IR 3379, 1620, 1591, 1429, 1121, 1069 cm−1; 1H-NMR (500 MHz, δ ppm, DMSO-d6) 9.25 (s, 1H), 9.24 (s, 1H), 7.02 (t, J=8.8 Hz, 1H), 6.72 (d, J=6.4 Hz, 2H), 6.28 (s, 1H), 6.06 (s, 1H); 13C NMR (126 MHz, δ ppm, CDCl3) 163.4 (dd, J=246.0 Hz, 13.4 Hz), 157.5, 156.7, 154.7, 153.2, 139.3 (t, J=10.6 Hz), 115.8, 114.9 (dd, J=7.5 Hz, 17.0 Hz), 112.0, 102.8 (t, J=25.6 Hz), 98.9, 90.4.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.